Cas no 1245457-01-5 (5-Amino-2-(trifluoromethyl)benzoic acid)

• Product Name: 5-Amino-2-(trifluoromethyl)benzoic acid
• CAS No: 1245457-01-5
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4690952
• PubChem ID: 17915137
• Update Time: 2024-11-06

5-Amino-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-(trifluoromethyl)benzoic acid
• MFCD28505050
• SCHEMBL6664968
• 5-amino-2-(trifluoromethyl)benzoicacid
• Z979493006
• A1-42303
• AT27557
• EN300-145497
• PFSWMXOTOVEMHA-UHFFFAOYSA-N
• 1245457-01-5
• CS-0373275
• 5-Amino-2-(trifluoromethyl)benzoic acid

• Inchi： 1S/C8H6F3NO2/c9-8(10,11)6-2-1-4(12)3-5(6)7(13)14/h1-3H,12H2,(H,13,14)
• InChI Key： PFSWMXOTOVEMHA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives